(2R)-2,5,5-Trimethylheptanoic acid

• IUPAC Name: (2R)-2,5,5-trimethylheptanoic acid
• InChI: InChI=1S/C10H20O2/c1-5-10(3,4)7-6-8(2)9(11)12/h8H,5-7H2,1-4H3,(H,11,12)/t8-/m1/s1
• InChI Key: SVXDZCSVQTYBNN-MRVPVSSYSA-N
• Canonical SMILES: CCC(C)(C)CCC(C)C(=O)O
• Isomeric SMILES: CCC(C)(C)CC[C@@H](C)C(=O)O
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol

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